Cas no 851411-38-6 (N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide)

N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide structure
851411-38-6 structure
Product Name:N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide
CAS No:851411-38-6
MF:C20H14N2O3
MW:330.336764812469
CID:6387137
PubChem ID:4197169
Update Time:2023-12-26

N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide Chemical and Physical Properties

Names and Identifiers

    • N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide
    • N-(4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl)benzamide
    • Benzamide, N-(4-methyl-5-oxo-5H-[1]benzopyrano[4,3-b]pyridin-2-yl)-
    • AKOS024587667
    • 851411-38-6
    • SMR000319901
    • F0614-0057
    • HMS1420A09
    • CHEMBL1321215
    • MLS000419264
    • AB00600348-02
    • IFLab1_002825
    • IDI1_009284
    • N-(4-methyl-5-oxochromeno[4,3-b]pyridin-2-yl)benzamide
    • N-{4-methyl-5-oxo-5H-chromeno[4,3-b]pyridin-2-yl}benzamide
    • HMS2696O20
    • Inchi: 1S/C20H14N2O3/c1-12-11-16(22-19(23)13-7-3-2-4-8-13)21-18-14-9-5-6-10-15(14)25-20(24)17(12)18/h2-11H,1H3,(H,21,22,23)
    • InChI Key: UONSXMIOEBKYGZ-UHFFFAOYSA-N
    • SMILES: O1C(C2C(C)=CC(NC(C3C=CC=CC=3)=O)=NC=2C2C=CC=CC1=2)=O

Computed Properties

  • Exact Mass: 330.10044231g/mol
  • Monoisotopic Mass: 330.10044231g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 2
  • Complexity: 517
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.5
  • Topological Polar Surface Area: 68.3Ų

Experimental Properties

  • Density: 1.365±0.06 g/cm3(Predicted)
  • Boiling Point: 493.2±45.0 °C(Predicted)
  • pka: 11.32±0.20(Predicted)

N-{4-methyl-5-oxo-5H-chromeno4,3-bpyridin-2-yl}benzamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F0614-0057-1mg
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